REACTION_CXSMILES
|
C(OC(C1C=C2SCCN2N=1)=O)C.C([O:16][C:17]([C:19]1[CH:20]=[N:21][N:22]2[CH2:26][CH2:25][S:24][C:23]=12)=O)C.[H-].[H-].[H-].[H-].[Li+].[Al+3]>O1CCCC1>[S:24]1[CH2:25][CH2:26][N:22]2[N:21]=[CH:20][C:19]([CH2:17][OH:16])=[C:23]12 |f:2.3.4.5.6.7|
|
Name
|
|
Quantity
|
21.2 g
|
Type
|
reactant
|
Smiles
|
C(C)OC(=O)C1=NN2C(SCC2)=C1
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
C(C)OC(=O)C=1C=NN2C1SCC2
|
Name
|
|
Quantity
|
4.05 g
|
Type
|
reactant
|
Smiles
|
[H-].[H-].[H-].[H-].[Li+].[Al+3]
|
Name
|
|
Quantity
|
540 mL
|
Type
|
solvent
|
Smiles
|
O1CCCC1
|
Control Type
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AMBIENT
|
Type
|
CUSTOM
|
Details
|
stirred for 2.5 hours at room temperature
|
Rate
|
UNSPECIFIED
|
RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
CUSTOM
|
Details
|
The mixture was quenched with water (15 ml)
|
Type
|
FILTRATION
|
Details
|
the precipitate was filtered through a pad of Celite
|
Type
|
WASH
|
Details
|
The pad was washed with water (100 ml) and tetrahydrofuran (500 ml)
|
Type
|
CONCENTRATION
|
Details
|
The filtrate was concentrated under reduced pressure
|
Type
|
ADDITION
|
Details
|
water (150 ml) was added
|
Type
|
EXTRACTION
|
Details
|
The aqueous layer was extracted with dichloromethane (15×250 ml)
|
Type
|
DRY_WITH_MATERIAL
|
Details
|
The combined organic layers were dried (MgSO4)
|
Type
|
FILTRATION
|
Details
|
filtered
|
Type
|
CONCENTRATION
|
Details
|
The filtrate was concentrated under reduced pressure
|
Type
|
ADDITION
|
Details
|
a mixture of (2,3-dihydropyrazolo[5,1-b]thiazol-6-yl)methanol
|
Reaction Time |
2.5 h |
Name
|
|
Type
|
product
|
Smiles
|
S1C=2N(CC1)N=CC2CO
|
Name
|
|
Type
|
product
|
Smiles
|
|
Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 15.5 g |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |